Cas no 1228568-70-4 ((2R)-2-(2-methoxyphenyl)pyrrolidine)

• Product Name: (2R)-2-(2-methoxyphenyl)pyrrolidine
• CAS No: 1228568-70-4
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 4563976
• PubChem ID: 7047810
• Update Time: 2025-11-04

(2R)-2-(2-methoxyphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-((2r)pyrrolidin-2-yl)-1-methoxybenzene
• (R)-2-(2-Methoxyphenyl)pyrrolidine
• (2R)-2-(2-methoxyphenyl)pyrrolidine
• Y11035
• MFCD06762534
• 1228568-70-4
• CS-0442900
• AKOS006292374
• AKOS015933139

• Inchi： 1S/C11H15NO/c1-13-11-7-3-2-5-9(11)10-6-4-8-12-10/h2-3,5,7,10,12H,4,6,8H2,1H3/t10-/m1/s1
• InChI Key： DSRDQQWHCNKVAV-SNVBAGLBSA-N
• SMILES： O(C)C1C=CC=CC=1[C@H]1CCCN1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (2R)-2-(2-methoxyphenyl)pyrrolidine

Introduction to (2R)-2-(2-methoxyphenyl)pyrrolidine and Its Significance in Modern Chemical Research

(2R)-2-(2-methoxyphenyl)pyrrolidine, with the CAS number 1228568-70-4, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has been the subject of extensive studies due to its potential applications in drug development and molecular recognition. The pyrrolidine moiety, combined with the 2-methoxyphenyl group, contributes to its diverse chemical behavior, making it a valuable scaffold for synthetic chemists and biologists alike.

The structural composition of (2R)-2-(2-methoxyphenyl)pyrrolidine plays a crucial role in its interaction with biological targets. The presence of the chiral center at the 2-position of the pyrrolidine ring allows for the possibility of enantiomer-specific interactions, which is a key consideration in pharmaceutical design. This chirality is particularly important in drug development, where the efficacy and safety of a drug can be significantly influenced by its enantiomeric purity. The 2-methoxyphenyl group, on the other hand, introduces a hydrophobic region that can enhance binding affinity to certain biological receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target neurological disorders. (2R)-2-(2-methoxyphenyl)pyrrolidine has emerged as a promising candidate in this area due to its ability to modulate neurotransmitter activity. Studies have shown that this compound can interact with various neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. The precise stereochemistry of (2R)-2-(2-methoxyphenyl)pyrrolidine allows for selective binding to these receptors, minimizing off-target effects and improving therapeutic outcomes.

The synthesis of (2R)-2-(2-methoxyphenyl)pyrrolidine is another area of intense interest. Researchers have developed several synthetic routes that leverage modern catalytic methods to achieve high yields and enantiomeric purity. One such method involves the use of asymmetric hydrogenation, where chiral catalysts are employed to selectively hydrogenate prochiral centers in the precursor molecules. This approach not only ensures high enantiomeric excess but also minimizes the formation of undesired byproducts. Additionally, green chemistry principles have been integrated into these synthetic processes to reduce environmental impact, emphasizing sustainability in pharmaceutical production.

The pharmacological properties of (2R)-2-(2-methoxyphenyl)pyrrolidine have been further explored through computational modeling and experimental studies. Molecular docking simulations have revealed that this compound can bind effectively to various biological targets with high affinity. These simulations have provided valuable insights into the binding mechanisms and have helped guide the design of more potent derivatives. Experimental validation through enzyme assays and cell-based assays has corroborated these findings, confirming the compound's potential as a lead molecule for drug development.

In clinical settings, (2R)-2-(2-methoxyphenyl)pyrrolidine is being evaluated for its therapeutic efficacy in several preclinical models. Initial studies have demonstrated promising results in treating neurological disorders, with particular focus on conditions like Parkinson's disease and Alzheimer's disease. The compound's ability to modulate neurotransmitter activity without causing significant side effects makes it an attractive candidate for further clinical development. Researchers are also investigating its potential applications in other therapeutic areas, such as pain management and anti-inflammatory treatments.

The future prospects of (2R)-2-(2-methoxyphenyl)pyrrolidine are vast and exciting. As our understanding of biological systems continues to evolve, new applications for this compound are likely to emerge. Advances in synthetic chemistry will further enhance our ability to produce this compound efficiently and on a larger scale. Additionally, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be crucial in translating laboratory findings into tangible therapeutic benefits for patients.

In conclusion, (2R)-2-(2-methoxyphenyl)pyrrolidine is a remarkable compound with significant potential in pharmaceutical research. Its unique structural features and functional properties make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in addressing some of the most pressing healthcare challenges of our time.